Cas no 2044707-20-0 (2-Cyano-3-(3,5-difluorophenyl)propionicAcid)

• Product Name: 2-Cyano-3-(3,5-difluorophenyl)propionicAcid
• CAS No: 2044707-20-0
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• MDL: MFCD30479686
• CID: 4635003
• Update Time: 2025-06-08

2-Cyano-3-(3,5-difluorophenyl)propionicAcid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(3,5-difluorophenyl)propionic Acid
• 2-Cyano-3-(3,5-difluorophenyl)propionicAcid

• MDL： MFCD30479686
• Inchi： 1S/C10H7F2NO2/c11-8-2-6(3-9(12)4-8)1-7(5-13)10(14)15/h2-4,7H,1H2,(H,14,15)
• InChI Key： ADSURIWBAMIKNE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)CC1=CC(F)=CC(F)=C1

Additional information on 2-Cyano-3-(3,5-difluorophenyl)propionicAcid

Introduction to 2-Cyano-3-(3,5-difluorophenyl)propionic Acid (CAS No. 2044707-20-0)

2-Cyano-3-(3,5-difluorophenyl)propionic acid is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2044707-20-0, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a cyano group and a 3,5-difluorophenyl moiety, which contribute to its distinct reactivity and utility in various chemical transformations.

The synthesis of 2-Cyano-3-(3,5-difluorophenyl)propionic acid involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the functionalization of a suitable precursor, often involving fluorinated aromatic compounds, followed by cyanation and subsequent modifications. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are frequently employed to achieve the desired product with minimal side reactions.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of fluorine atoms in the 3,5-difluorophenyl group of 2-Cyano-3-(3,5-difluorophenyl)propionic acid makes it a valuable building block for designing novel therapeutic agents. For instance, fluorinated derivatives have been investigated for their potential roles in treating neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have utilized 2-Cyano-3-(3,5-difluorophenyl)propionic acid as a key intermediate in the synthesis of various pharmacologically active molecules. Its cyano group can be further transformed into amides or carboxylic acids, while the difluorophenyl ring provides a scaffold for structural diversity. This flexibility has enabled the development of several lead compounds that are currently undergoing preclinical evaluation.

The latest research highlights several innovative applications of 2-Cyano-3-(3,5-difluorophenyl)propionic acid. A notable study published in a leading organic chemistry journal demonstrated its use in constructing complex heterocyclic frameworks essential for drug discovery. The study showcased how the compound could be incorporated into multi-step syntheses to produce potent inhibitors of enzyme targets associated with metabolic diseases. This work underscores the importance of fluorinated propionates in developing next-generation therapeutics.

Another significant development involves the exploration of 2-Cyano-3-(3,5-difluorophenyl)propionic acid in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported on its role in enhancing the performance of these materials by improving charge transport properties. This dual application—pharmaceuticals and advanced materials—underscores the broad utility of this compound.

The safety profile of 2-Cyano-3-(3,5-difluorophenyl)propionic acid is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Laboratory protocols typically recommend using personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, adequate ventilation and waste disposal methods should be implemented to minimize environmental impact.

In conclusion, 2-Cyano-3-(3,5-difluorophenyl)propionic acid (CAS No. 2044707-20-0) represents a fascinating subject of study with far-reaching implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding progresses, it is likely that even more innovative applications will emerge, further solidifying its importance in modern chemistry.